Cas no 1806003-64-4 (Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806003-64-4
• MF: C₁₀H₈F₄N₂O₅
• MW: 312.174536705017
• CID: 4829134
• Update Time: 2025-06-09

Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H8F4N2O5/c1-2-20-8(17)4-6-5(11)3-7(16(18)19)9(15-6)21-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： DJMSYLXNYUVSMS-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1CC(=O)OCC)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• XLogP3: 2.5
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806003-64-4)

Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806003-64-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated nitroaromatics, which are increasingly sought after due to their unique electronic properties and reactivity. The presence of both fluoro and trifluoromethoxy substituents enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their role in the development of next-generation therapeutics and crop protection agents. Researchers are particularly interested in how Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate can be utilized to optimize bioavailability and target selectivity in drug candidates. Its structural features align with current trends in precision medicine and sustainable agriculture, addressing key challenges such as resistance management and environmental safety.

The synthesis of CAS No. 1806003-64-4 involves multi-step organic transformations, including nitration, fluorination, and esterification. These processes require stringent control to ensure high purity and yield, which is critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate is gaining traction as a building block for heterocyclic chemistry. Its versatility allows for further functionalization, enabling the creation of libraries of derivatives for lead optimization. This aligns with the growing emphasis on fragment-based drug design and combinatorial chemistry, which are pivotal in accelerating the discovery of novel bioactive molecules.

Environmental and regulatory considerations are also shaping the discourse around this compound. The trifluoromethoxy group has been scrutinized for its persistence, prompting research into greener alternatives and biodegradable modifications. However, the compound’s efficacy in pest control formulations and antimicrobial agents continues to justify its use under controlled conditions. Stakeholders are actively exploring lifecycle assessments to balance performance with sustainability.

In summary, Ethyl 3-fluoro-5-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806003-64-4) represents a convergence of innovation in medicinal chemistry and agrochemical science. Its structural complexity and functional diversity make it a cornerstone for advancing molecular design and application-driven research. As the scientific community prioritizes efficiency and safety, this compound is poised to remain a focal point in cutting-edge developments.